4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one 4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.: 497249-10-2
VCID: VC0352458
InChI: InChI=1S/C19H15ClN2O6/c20-12-7-5-11(6-8-12)17(24)15-16(21(9-10-23)19(26)18(15)25)13-3-1-2-4-14(13)22(27)28/h1-8,16,23-24H,9-10H2/b17-15-
SMILES: C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-]
Molecular Formula: C19H15ClN2O6
Molecular Weight: 402.8g/mol

4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one

CAS No.: 497249-10-2

Main Products

VCID: VC0352458

Molecular Formula: C19H15ClN2O6

Molecular Weight: 402.8g/mol

4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one - 497249-10-2

CAS No. 497249-10-2
Product Name 4-(4-Chlorobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-{2-nitrophenyl}-1,5-dihydro-2H-pyrrol-2-one
Molecular Formula C19H15ClN2O6
Molecular Weight 402.8g/mol
IUPAC Name (4Z)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)-5-(2-nitrophenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C19H15ClN2O6/c20-12-7-5-11(6-8-12)17(24)15-16(21(9-10-23)19(26)18(15)25)13-3-1-2-4-14(13)22(27)28/h1-8,16,23-24H,9-10H2/b17-15-
Standard InChIKey YFGVARWUHQYAFB-ICFOKQHNSA-N
Isomeric SMILES C1=CC=C(C(=C1)C2/C(=C(\C3=CC=C(C=C3)Cl)/O)/C(=O)C(=O)N2CCO)[N+](=O)[O-]
SMILES C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-]
Canonical SMILES C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CCO)[N+](=O)[O-]
PubChem Compound 20107962
Last Modified Nov 11 2021
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